Cas no 2155113-61-2 (4-(but-3-yn-1-yl)-2-(propan-2-yl)thiomorpholine)

• Product Name: 4-(but-3-yn-1-yl)-2-(propan-2-yl)thiomorpholine
• CAS No: 2155113-61-2
• MF: C₁₁H₁₉NS
• MW: 197.340261697769
• MDL: MFCD30647214
• CID: 5618221
• PubChem ID: 139026621
• Update Time: 2025-06-07

4-(but-3-yn-1-yl)-2-(propan-2-yl)thiomorpholine Chemical and Physical Properties

Names and Identifiers

• EN300-2876817
• 4-(but-3-yn-1-yl)-2-(propan-2-yl)thiomorpholine
• 2155113-61-2
• 4-But-3-ynyl-2-propan-2-ylthiomorpholine

• MDL： MFCD30647214
• Inchi： 1S/C11H19NS/c1-4-5-6-12-7-8-13-11(9-12)10(2)3/h1,10-11H,5-9H2,2-3H3
• InChI Key： IASVKVVBYAVYHZ-UHFFFAOYSA-N
• SMILES： S1CCN(CCC#C)CC1C(C)C

Computed Properties

• Exact Mass: 197.12382078g/mol
• Monoisotopic Mass: 197.12382078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 28.5Ų

Additional information on 4-(but-3-yn-1-yl)-2-(propan-2-yl)thiomorpholine

Introduction to 4-(but-3-yn-1-yl)-2-(propan-2-yl)thiomorpholine (CAS No. 2155113-61-2)

4-(but-3-yn-1-yl)-2-(propan-2-yl)thiomorpholine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its Chemical Abstracts Service (CAS) number 2155113-61-2, represents a unique structural motif that combines the versatility of thiophosphorus derivatives with the reactivity of alkyne and thiol functionalities. The presence of these distinct chemical features makes it a promising candidate for further exploration in drug discovery and molecular engineering.

The molecular framework of 4-(but-3-yn-1-yl)-2-(propan-2-yl)thiomorpholine consists of a morpholine ring, which is a well-known scaffold in medicinal chemistry due to its ability to enhance bioavailability and interact with biological targets. The morpholine ring is substituted at the 4-position with a but-3-ynyl group, an alkyne moiety that introduces reactivity for further functionalization. Additionally, the 2-position of the morpholine ring is attached to a propan-2-yl group, which contributes to the overall lipophilicity and solubility profile of the compound. This dual substitution pattern creates a rich chemical space for designing molecules with tailored biological activities.

In recent years, there has been growing interest in the development of novel morpholine derivatives as pharmacological agents. The unique combination of functional groups in 4-(but-3-yn-1-yl)-2-(propan-2-yl)thiomorpholine positions it as a versatile building block for synthesizing complex molecules with potential therapeutic applications. For instance, the alkyne functionality can be readily engaged in click chemistry reactions, such as Cu(I)-catalyzed azidealkyne cycloadditions, enabling the rapid construction of biaryl structures or conjugates with other biomolecules.

Moreover, the thiol group present in this compound can participate in disulfide bond formation, which is a critical mechanism in various biological processes. Disulfide bonds are known to play roles in protein stabilization, redox signaling, and enzyme activity regulation. By incorporating a thiol moiety into a pharmacophore, researchers can exploit these interactions to develop drugs that modulate cellular processes or target specific disease pathways.

Recent advancements in computational chemistry have also facilitated the exploration of 4-(but-3-yn-1-yl)-2-(propan-2-yl)thiomorpholine's potential as a drug candidate. Molecular docking studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in metabolic disorders, infectious diseases, and neurological conditions. These computational predictions provide valuable insights into the compound's binding affinity and mode of action, guiding experimental efforts toward optimizing its pharmacological properties.

The synthesis of 4-(but-3-yn-1-yll)-2-(propan-l)-thiomorpholine involves multi-step organic transformations that highlight its synthetic accessibility and complexity. The introduction of the butenynyl group requires careful control over reaction conditions to avoid side products such as dimerization or polymerization. Similarly, the attachment of the propan-l group necessitates protecting group strategies to prevent unwanted reactions during synthetic manipulations. Despite these challenges, modern synthetic methodologies have made it feasible to produce this compound in sufficient quantities for preclinical studies.

In conclusion,4-(but-l'-yn-l)-l-(propa-n-l)-thiomorpholine (CAS No. 2155113-HI) represents an intriguing molecule with potential applications in pharmaceutical research. Its unique structural features and functional groups make it a valuable tool for designing novel therapeutic agents. As our understanding of molecular interactions continues to evolve,this compound will likely play an important role in future drug discovery efforts, contributing to advancements in medicine and biotechnology.